5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

• CAS: 100713-18-6
• Molecular Formula: C13H15BrN2O2
• Molecular Weight: 311.17 g/mol
• SMILES: C1CCC(=NNC(=O)C2=C(C=CC(=C2)Br)O)CC1
• InChI: InChI=1S/C13H15BrN2O2/c14-9-6-7-12(17)11(8-9)13(18)16-15-10-4-2-1-3-5-10/h6-8,17H,1-5H2,(H,16,18)
• InChIKey: FHXAZTSYQIZAAG-UHFFFAOYSA-N

Research progress often stalled by scarce acylhydrazone building blocks with defined steric/electronic profiles. This 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (CAS 100713-18-6) provides: • Bromine and bulky cyclohexylidene group for unique metal chelation geometry and solubility. • Ready-to-use precursor for synthesizing transition metal complexes & as computational probe for QSAR. • Reliable stock with verified purity for immediate experimental deployment.

5-Bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide Product Overview

5-Bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (CAS 100713-18-6, molecular formula C13H15BrN2O2, molecular weight 311.18 g/mol) is a hydrazone derivative belonging to the class of acylhydrazones . Structurally, it features a 5-bromo-2-hydroxybenzoyl moiety condensed with cyclohexanone hydrazone, forming an N'-cyclohexylidene substituted benzohydrazide scaffold . This class of compounds is recognized for its chelating ability toward transition metals via the oxygen and nitrogen donor atoms [1].

Workflow

Metal complex synthesis and characterization

Selection Context

Aroylhydrazone scaffold with 5-bromo and N'-cyclohexylidene groups

Research Fit

Coordination chemistry, in silico screening, and tautomerism studies

• [1] Sutradhar, M., et al. Catalytic Activity of Polynuclear vs. Dinuclear Aroylhydrazone Cu(II) Complexes in Microwave-Assisted Oxidation of Neat Aliphatic and Aromatic Hydrocarbons. Molecules, 2019, 24(1), 47. View Source

Generic Substitution Limitations for 5-Bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

Due to the extreme scarcity of peer-reviewed experimental data directly characterizing 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide, a rigorous, evidence-based, head-to-head comparison with other acylhydrazone derivatives is not possible at this time. Generic substitution from among other acylhydrazones is not supported by quantitative differentiation data and is therefore not recommended for applications where specific, verifiable performance is required. The critical chemical space of this compound—defined by the specific combination of a 5-bromo-2-hydroxybenzoyl core and an N'-cyclohexylidene hydrazone moiety—suggests that its physicochemical properties, and consequently its performance in any application, are non-transferable. For example, the steric bulk and lipophilicity conferred by the cyclohexylidene group are expected to differ markedly from simpler aromatic or aliphatic hydrazones, potentially affecting metal complex geometry, solubility, and biological target engagement . Without published data, the risk of unexpected performance failure when substituting with a 'similar' hydrazone is unquantifiable.

Unquantifiable substitution risk

No peer-reviewed experimental data for direct comparison with other hydrazones.

Predicted physicochemical differences

Cyclohexylidene may alter lipophilicity and metal complex geometry vs. benzylidene analogs.

Performance non-transferable

Similar acylhydrazones cannot be assumed to replicate target compound properties.

Differentiation Evidence for 5-Bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

Predicted Lipophilicity vs. Aromatic Analogs

In the absence of experimental data for the target compound, a class-level inference can be drawn regarding its predicted lipophilicity. The N'-cyclohexylidene substituent is structurally distinct from the N'-benzylidene group found in closely related acylhydrazones. The cyclohexyl ring is expected to confer higher lipophilicity (cLogP) compared to a phenyl ring. This is a critical parameter influencing membrane permeability and solubility [1]. While not a direct measurement of the target compound, this predicted difference highlights a key structural feature that distinguishes it from common analogs like (5-bromo-2-hydroxybenzylidene)-2-hydroxybenzohydrazide [2].

Lipophilicity comparison

Class-level inference

Higher cLogP predicted vs. benzylidene analogs

May affect solubility and membrane permeability

In silico prediction only; experimental data required

Evidence Dimension	Predicted lipophilicity (cLogP)
Target Compound Data	Higher cLogP predicted
Comparator Or Baseline	Aromatic hydrazone analogs (e.g., benzylidene derivatives): Lower cLogP predicted
Quantified Difference	Qualitative difference predicted
Conditions	In silico prediction based on substituent structure

Why This Matters

Lipophilicity is a primary driver of solubility and passive membrane permeability, making this a key differentiator for applications in cell-based assays or formulation.

• [1] Lipinski, C. A., et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev., 2001, 46(1-3), 3-26. View Source
• [2] Sutradhar, M., et al. Catalytic Activity of Polynuclear vs. Dinuclear Aroylhydrazone Cu(II) Complexes in Microwave-Assisted Oxidation of Neat Aliphatic and Aromatic Hydrocarbons. Molecules, 2019, 24(1), 47. View Source

Metal Chelation by Aroylhydrazone Scaffold

The compound's core structure, a 2-hydroxybenzohydrazide derivative, is a well-established chelating scaffold for transition metals. It acts as a tridentate ligand, coordinating through the carbonyl oxygen, the imine nitrogen, and the phenolic oxygen [1]. While direct data for the target compound is unavailable, the presence of the bromine atom at the 5-position is known to influence the electronic properties of the aromatic ring, which can modulate the Lewis acidity of the metal center in the resulting complex [1]. This is a class-level inference from the behavior of closely related ligands like (5-bromo-2-hydroxybenzylidene)-2-hydroxybenzohydrazide, which forms stable polynuclear Cu(II) complexes [2].

Metal chelation capability

Class-level inference

Tridentate ONO donor set expected

Supports metal complex synthesis research

Based on analogous aroylhydrazone ligands

Evidence Dimension	Metal coordination capability
Target Compound Data	Expected to act as a tridentate ligand (ONO donor set)
Comparator Or Baseline	Non-hydrazone or monodentate ligands: No or different coordination
Quantified Difference	Qualitative difference in coordination mode
Conditions	Structural analysis of analogous compounds

Why This Matters

The ability to chelate metals is fundamental for applications in catalysis, materials science, and bioinorganic chemistry, providing a potential avenue for future exploration.

• [1] Kalita, M., et al. Aroylhydrazone Schiff bases: versatile ligands for designing functional materials. RSC Adv., 2016, 6(55), 49787-49799. View Source
• [2] Sutradhar, M., et al. Catalytic Activity of Polynuclear vs. Dinuclear Aroylhydrazone Cu(II) Complexes in Microwave-Assisted Oxidation of Neat Aliphatic and Aromatic Hydrocarbons. Molecules, 2019, 24(1), 47. View Source

Research Applications for 5-Bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

Aroylhydrazone Metal Complex Synthesis

Given its aroylhydrazone core, this compound may serve as a precursor to synthesize and characterize new transition metal complexes. The 5-bromo substituent and N'-cyclohexylidene group provide unique steric and electronic properties for exploring coordination chemistry and potential catalytic or materials applications, as inferred from extensive research on analogous systems .

In Silico Screening and SAR Building Block

This compound's well-defined structure makes it a suitable building block for computational chemistry. It can be used in virtual screening libraries to predict binding affinities against various biological targets (e.g., kinases, GPCRs) or to build QSAR models, where its unique cyclohexylidene moiety can help define structure-activity relationships .

Hydrazone Tautomerism and Stability Probe

Acylhydrazones can exist in different tautomeric forms (e.g., keto-enol tautomerism) that affect their reactivity and coordination behavior. This specific compound, with its electron-withdrawing bromine atom and bulky cyclohexylidene group, could be a useful model compound for fundamental studies on hydrazone tautomerism and stability using techniques like NMR or X-ray crystallography .

Application

Selection Property

Validation Focus

Metal complex synthesis research

Aroylhydrazone chelation scaffold

Metal coordination and complex characterization

In silico screening and SAR

Defined structure with cyclohexylidene moiety

Computational binding prediction and QSAR

Hydrazone tautomerism studies

Bromo and cyclohexylidene substituents

Tautomeric form analysis (NMR, XRD)